Cas no 879324-66-0 (2-(4-Fluorophenyl)cyclopropylamine hydrochloride)

• Product Name: 2-(4-Fluorophenyl)cyclopropylamine hydrochloride
• CAS No: 879324-66-0
• MF: C₉H₁₁ClFN
• MW: 187.641744852066
• MDL: MFCD18089473
• CID: 1064961
• PubChem ID: 50988679
• Update Time: 2025-06-08

2-(4-Fluorophenyl)cyclopropylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [2-(4-Fluorophenyl)cyclopropyl]amine hydrochloride
• 2-(4-FLUOROPHENYL)CYCLOPROPYL]AMINE
• 2-(4-FLUOROPHENYL)CYCLOPROPYL]AMINE HYDROCHLORIDE
• 2-(4-fluorophenyl)cyclopropanamine hydrochloride
• 2-(4-fluorophenyl)cyclopropan-1-amine hydrochloride
• 2-(4-Fluorophenyl)cyclopropanamine HCl
• ZQPBZLHQLCAFOQ-UHFFFAOYSA-N
• trans-2-(4-Fluorophenyl)cyclopropanamine hydrochloride
• (1S,2R)-2-(4-Fluoro-phenyl)-cyclopropylamine hydrochloride
• NE62693
• SY044993
• SY045000
• SY045001
• 2-(4-fluoro-phenyl)-cyclopropylamine
• Cyclopropanamine, 2-(4-fluorophenyl)-, hydrochloride (9CI)
• (1R,2S)-2-(4-Fluoro-phenyl)-cyclopropylamine hydrochloride
• 2-(4-fluorophenyl)cyclopropan-1-amine hydrochloride, AldrichCPR
• SB35133
• 2-(4-fluorophenyl)cyclopropan-1-amine;hydrochloride
• MFCD30181877
• SCHEMBL5515160
• CS-12274
• 879324-66-0
• trans-2-(4-Fluoro-phenyl)-cyclopropylamine hydrochloride
• Z1266823169
• MFCD18089473
• SB32794
• MFCD28386682
• BCP33682
• EN300-72214
• CS-0157515
• AKOS008138731
• F31089
• 2-(4-fluoro-phenyl)-cyclopropylamine HCl salt
• 2-(4-Fluorophenyl)cyclopropanamineHydrochloride
• SB36294
• DB-103645
• 2-(4-Fluorophenyl)cyclopropylamine hydrochloride

• MDL： MFCD18089473
• Inchi： 1S/C9H10FN.ClH/c10-7-3-1-6(2-4-7)8-5-9(8)11;/h1-4,8-9H,5,11H2;1H
• InChI Key： ZQPBZLHQLCAFOQ-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(C2C(N)C2)=CC=1

Computed Properties

• Exact Mass: 187.0564052g/mol
• Monoisotopic Mass: 187.0564052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Additional information on 2-(4-Fluorophenyl)cyclopropylamine hydrochloride

Comprehensive Overview of 2-(4-Fluorophenyl)cyclopropylamine hydrochloride (CAS No. 879324-66-0)

2-(4-Fluorophenyl)cyclopropylamine hydrochloride (CAS No. 879324-66-0) is a specialized organic compound with significant applications in pharmaceutical research and development. This compound, often referred to as a cyclopropylamine derivative, is gaining attention due to its unique structural properties and potential therapeutic benefits. Researchers are particularly interested in its role as a precursor for bioactive molecules, especially in the field of central nervous system (CNS) drug discovery. The presence of a fluorophenyl group enhances its metabolic stability, making it a valuable candidate for further studies.

In recent years, the demand for fluorinated compounds like 2-(4-Fluorophenyl)cyclopropylamine hydrochloride has surged, driven by their applications in medicinal chemistry and drug design. Fluorination is a common strategy to improve the pharmacokinetic properties of drug candidates, and this compound exemplifies the trend. Its cyclopropylamine moiety is particularly noteworthy, as it is often associated with enzyme inhibition and receptor modulation, key mechanisms in modern pharmacology. The hydrochloride salt form ensures better solubility and handling, which is crucial for laboratory and industrial use.

The synthesis of 2-(4-Fluorophenyl)cyclopropylamine hydrochloride involves multi-step organic reactions, including cyclopropanation and amine protection-deprotection strategies. These processes are optimized to achieve high yields and purity, meeting the stringent requirements of pharmaceutical-grade materials. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound, ensuring its identity and quality. This rigorous approach aligns with the growing emphasis on quality control in chemical manufacturing.

One of the most discussed topics in the context of 2-(4-Fluorophenyl)cyclopropylamine hydrochloride is its potential role in addressing neurodegenerative diseases. With the rising prevalence of conditions like Alzheimer's and Parkinson's, researchers are exploring novel compounds that can modulate neurotransmitter systems. The fluorophenyl-cyclopropylamine scaffold has shown promise in preliminary studies, sparking interest in its further development. Additionally, its applications in mood disorder research are being investigated, as similar structures have been linked to serotonin and dopamine regulation.

From an industrial perspective, 2-(4-Fluorophenyl)cyclopropylamine hydrochloride is part of a broader trend toward custom synthesis and contract research. Pharmaceutical companies and academic institutions increasingly rely on specialized suppliers to provide high-purity intermediates for their projects. This compound's versatility makes it a sought-after material for high-throughput screening and lead optimization. Its compatibility with green chemistry principles is another advantage, as industries strive to reduce environmental impact while maintaining efficiency.

In conclusion, 2-(4-Fluorophenyl)cyclopropylamine hydrochloride (CAS No. 879324-66-0) represents a fascinating intersection of organic chemistry and drug discovery. Its structural features, combined with its potential applications, make it a compound of significant interest to researchers and manufacturers alike. As the scientific community continues to explore its capabilities, this compound is likely to play a pivotal role in the development of next-generation therapeutics. For those seeking reliable information on fluorinated cyclopropylamines or pharmaceutical intermediates, this compound offers a compelling case study in innovation and utility.